Cas no 151979-21-4 (Benzoic acid, 5-iodo-2-(methylamino)-)

Benzoic acid, 5-iodo-2-(methylamino)- structure

151979-21-4 structure

Product Name:Benzoic acid, 5-iodo-2-(methylamino)-

CAS No:151979-21-4

MF:C₈H₈INO₂

MW:277.059094429016

MDL:MFCD20040109

CID:1325206

PubChem ID:22281867

Update Time:2025-04-20

Benzoic acid, 5-iodo-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-iodo-2-(methylamino)-
- 5-iodo-2-(methylamino)benzoic acid
- DTXSID00624306
- DB-296161
- 5-iodo-2-methylamino-benzoic acid
- 5-iodo-N-methylanthranilic acid
- SCHEMBL2384775
- NPSFEYVICGGCLT-UHFFFAOYSA-N
- 151979-21-4
- MDL： MFCD20040109
- Inchi： 1S/C8H8INO2/c1-10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
- InChI Key： NPSFEYVICGGCLT-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)O)C=1)NC

Computed Properties

Exact Mass: 276.95954
Monoisotopic Mass: 276.95998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

Benzoic acid, 5-iodo-2-(methylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2024-06-05
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2025-02-19
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2025-02-27

Benzoic acid, 5-iodo-2-(methylamino)- Related Literature

1. Exfoliation of transition-metal dichalcogenides using ATP in aqueous solution†

Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
2. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

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